Cas no 82024-01-9 (Butanamide, 3-methyl-N-(4-oxo-4-(propylamino)butyl)-)

Butanamide, 3-methyl-N-(4-oxo-4-(propylamino)butyl)- structure
82024-01-9 structure
Product name:Butanamide, 3-methyl-N-(4-oxo-4-(propylamino)butyl)-
CAS No:82024-01-9
MF:C12H24N2O2
MW:228.331163406372
CID:987329
PubChem ID:3067802

Butanamide, 3-methyl-N-(4-oxo-4-(propylamino)butyl)- Chemical and Physical Properties

Names and Identifiers

    • Butanamide, 3-methyl-N-(4-oxo-4-(propylamino)butyl)-
    • 3-methyl-N-[4-oxo-4-(propylamino)butyl]butanamide
    • 82024-01-9
    • DTXSID60231535
    • CM 40418
    • 3-Methyl-N-(4-oxo-4-(propylamino)butyl)butanamide
    • Inchi: InChI=1S/C12H24N2O2/c1-4-7-13-11(15)6-5-8-14-12(16)9-10(2)3/h10H,4-9H2,1-3H3,(H,13,15)(H,14,16)
    • InChI Key: WVRGZVRHMXFFRO-UHFFFAOYSA-N
    • SMILES: CCCNC(=O)CCCNC(=O)CC(C)C

Computed Properties

  • Exact Mass: 228.183778013g/mol
  • Monoisotopic Mass: 228.183778013g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 8
  • Complexity: 215
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 58.2Ų
  • XLogP3: 1.3

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